![molecular formula C17H17NO B6244726 4-[3-(benzyloxy)phenyl]butanenitrile CAS No. 149506-40-1](/img/no-structure.png)
4-[3-(benzyloxy)phenyl]butanenitrile
Description
4-[3-(benzyloxy)phenyl]butanenitrile is a chemical compound with the CAS Number: 149506-40-1 . It has a molecular weight of 251.33 . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The InChI code for 4-[3-(benzyloxy)phenyl]butanenitrile is 1S/C17H17NO/c18-12-5-4-7-15-10-6-11-17 (13-15)19-14-16-8-2-1-3-9-16/h1-3,6,8-11,13H,4-5,7,14H2 . This code provides a specific textual representation of the molecule’s structure.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[3-(benzyloxy)phenyl]butanenitrile involves the reaction of 3-(benzyloxy)benzaldehyde with butyronitrile in the presence of a base to form the desired product.", "Starting Materials": [ "3-(benzyloxy)benzaldehyde", "Butyronitrile", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3-(benzyloxy)benzaldehyde (1.0 equiv) and butyronitrile (1.2 equiv) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to obtain the crude product.", "Step 4: Purify the crude product by column chromatography to obtain the desired product, 4-[3-(benzyloxy)phenyl]butanenitrile." ] } | |
CAS RN |
149506-40-1 |
Product Name |
4-[3-(benzyloxy)phenyl]butanenitrile |
Molecular Formula |
C17H17NO |
Molecular Weight |
251.3 |
Purity |
95 |
Origin of Product |
United States |
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